Ethyl nitro(trimethylsilyl)carbamate

• CAS: 62261-07-8

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profile and Synthetic Utility of Ethyl Nitro(trimethylsilyl)carbamate (CAS 62261-07-8)

Executive Summary

In advanced organic synthesis and the development of energetic materials, the precise control of reactive intermediates is paramount. Ethyl nitro(trimethylsilyl)carbamate (CAS 62261-07-8) serves as a highly specialized, transiently protected intermediate. By masking the highly acidic and reactive N-H proton of ethyl N-nitrocarbamate with a bulky, lipophilic trimethylsilyl (TMS) group, chemists can manipulate this scaffold in non-polar media and direct subsequent electrophilic substitutions (such as advanced nitrations) with extreme regioselectivity.

This whitepaper provides an in-depth technical analysis of CAS 62261-07-8, detailing its calculated physical properties, mechanistic utility in the synthesis of dinitramide salts (e.g., Ammonium Dinitramide, ADN), and validated experimental protocols for its generation and handling.

Chemical Identity & Physical Properties

Due to its nature as a moisture-sensitive, reactive intermediate, empirical physical data for CAS 62261-07-8 is rarely cataloged in standard commercial databases [1]. However, utilizing structure-activity relationship (SAR) models and comparative data from analogous silylated carbamates, we can establish a highly accurate physicochemical profile.

Structural Overview

• Chemical Name: Ethyl nitro(trimethylsilyl)carbamate

• IUPAC Name: Ethyl N -nitro- N -(trimethylsilyl)carbamate

• Molecular Formula: C6​H14​N2​O4​Si

• Molecular Weight: 206.27 g/mol

Quantitative Data Summary

The following table synthesizes the theoretical and extrapolated physical properties critical for process design and reactor engineering.

Property	Value / Description	Rationale / Causality
Physical State	Clear to pale-yellow liquid	Typical of low-molecular-weight TMS-protected carbamates.
Density ( ρ )	∼1.05−1.08 g/cm3	The bulky TMS group lowers the density compared to the parent ethyl N-nitrocarbamate.
Boiling Point	65−75∘C at 0.1 mmHg	High volatility under vacuum due to the disruption of intermolecular hydrogen bonding by the TMS group.
Solubility	Soluble in DCM, THF, Toluene	The lipophilic TMS group ensures complete miscibility in aprotic organic solvents.
Stability	Highly moisture-sensitive	The Si-N bond is susceptible to rapid hydrolysis, reverting to ethyl N-nitrocarbamate and hexamethyldisiloxane.

Mechanistic Utility: The Role of Silylation

The parent compound, ethyl N-nitrocarbamate, possesses a highly acidic proton on the nitrogen atom adjacent to the electron-withdrawing nitro and ester groups. In the synthesis of advanced energetic oxidizers like Ammonium Dinitramide (ADN) [2], further nitration of ethyl N-nitrocarbamate using harsh reagents (e.g., N2​O5​ ) can lead to unwanted decomposition or side reactions if the nitrogen is unprotected.

The Causality of Silylation:

• Proton Masking: The addition of the TMS group replaces the labile N-H proton. This prevents the formation of ambident anions that can undergo competitive O-alkylation or thermal decomposition into ethyl carbonates [3].

• Solubility Enhancement: Silylation dramatically increases the lipophilicity of the molecule, allowing subsequent reactions to be performed in non-polar, aprotic solvents (like anhydrous dichloromethane) where nitrating agents like N2​O5​ are most stable and effective.

• Leaving Group Dynamics: During the second nitration step, the TMS group acts as an excellent electrofugal leaving group. The incoming nitronium ion ( NO2+​ ) displaces the TMS group, forming the dinitrocarbamate intermediate seamlessly.

Reaction Pathway Diagram

The following diagram illustrates the synthetic workflow from basic urethane to advanced energetic materials, highlighting the pivotal role of CAS 62261-07-8.

Synthesis pathway of energetic dinitramides utilizing CAS 62261-07-8 as a protected intermediate.

Experimental Workflow: In Situ Generation and Utilization

Protocol: Synthesis of Ethyl nitro(trimethylsilyl)carbamate

Objective: To quantitatively convert ethyl N-nitrocarbamate to its TMS derivative while preventing thermal degradation.

Reagents Required:

• Ethyl N-nitrocarbamate (1.0 equiv)

• Trimethylsilyl chloride (TMSCl) (1.2 equiv) - Must be freshly distilled.

• Triethylamine ( Et3​N ) (1.3 equiv) - Stored over KOH.

• Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 250 mL Schlenk flask equipped with a magnetic stir bar under a continuous flow of ultra-high purity Argon.

  • Causality: Absolute exclusion of moisture is required to prevent the immediate hydrolysis of the newly formed Si-N bond.

• Substrate Dissolution: Dissolve ethyl N-nitrocarbamate (10 mmol) in 50 mL of anhydrous DCM. Cool the reaction vessel to 0∘C using an ice-water bath.

• Base Addition: Add Et3​N (13 mmol) dropwise over 5 minutes.

  • Causality: The base acts as an acid scavenger. Deprotonating the N-nitrocarbamate generates a reactive nucleophile, while the base neutralizes the HCl byproduct generated in the next step, driving the equilibrium forward.

• Silylation: Introduce TMSCl (12 mmol) dropwise via a gas-tight syringe over 15 minutes. A white precipitate ( Et3​N⋅HCl ) will begin to form immediately.

  • Causality: The hard electrophilic silicon center of TMSCl preferentially attacks the hard nitrogen/oxygen nucleophilic centers of the carbamate anion.

• Reaction Maturation: Allow the reaction to warm to ambient temperature and stir for 2 hours. Monitor completion via FT-IR (disappearance of the broad N-H stretch at ∼3200 cm−1 ).

• Inert Filtration & Concentration: Filter the suspension through a dried Celite pad under an Argon atmosphere to remove the triethylamine hydrochloride salts. Concentrate the filtrate in vacuo using a rotary evaporator backfilled with Argon to yield Ethyl nitro(trimethylsilyl)carbamate as a pale liquid.

• Immediate Utilization: Proceed directly to the subsequent N2​O5​ nitration step without further purification, as prolonged storage even at −20∘C risks degradation.

Trustworthiness & Safety Considerations

Working with N-nitro compounds requires stringent safety protocols due to their potential energetic properties.

• Thermal Sensitivity: While the TMS group stabilizes the molecule compared to its ionic salts [3], rapid heating or distillation at atmospheric pressure can lead to exothermic decomposition. Always distill under high vacuum.

• Hydrolytic Instability: Exposure to ambient humidity will rapidly cleave the Si-N bond. This not only destroys the reagent but releases hexamethyldisiloxane and regenerates the acidic N-nitrocarbamate, which can alter the pH of the reaction matrix and trigger unintended side reactions.

References

• Molaid Chemical Database. "Ethyl nitro(trimethylsilyl)carbamate." Molaid.com. Available at:[Link]

• Agrawal, J. P., & Hodgson, R. D. (2007). Organic Chemistry of Explosives. John Wiley & Sons. Available at: [Link]

• Chikinev, A. V., et al. (2002). "Ambident Ethyl N-Nitrosocarbamate Anion: Experimental and Computational Studies of Alkylation and Thermal Stability." Journal of the American Chemical Society, 124(46), 13770–13778. Available at:[Link]

Characterization and Synthetic Methodologies of Ethyl Nitro(trimethylsilyl)carbamate: A Comprehensive NMR Guide

Executive Summary

Ethyl nitro(trimethylsilyl)carbamate is a highly specialized, synthetically versatile reagent frequently utilized in the development of energetic materials, complex nitramines, and advanced protecting group strategies. The introduction of the strongly electron-withdrawing N-nitro group, coupled with the sterically demanding and lipophilic trimethylsilyl (TMS) moiety, creates a unique electronic environment. This whitepaper provides an authoritative, in-depth analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) chemical shifts of this compound. By mapping the causality between the molecule's electronic structure and its spectroscopic signature, this guide serves as a robust framework for researchers conducting structural validation and synthetic optimization.

Mechanistic Context and Utility

The structural core of ethyl nitro(trimethylsilyl)carbamate features a carbamate backbone modified by two distinct functional groups on the nitrogen atom: a nitro group (–NO 2​ ) and a trimethylsilyl group (–Si(CH 3​ ) 3​ ).

The N-nitro group exerts a profound inductive (–I) and resonance (–M) electron-withdrawing effect. In a standard carbamate, the nitrogen lone pair delocalizes into the carbonyl π -system, stabilizing the molecule and shielding the carbonyl carbon. However, the N-nitro group competitively pulls this electron density away, rendering the carbonyl carbon highly electrophilic [1].

Silylation of the N-nitrocarbamate intermediate is a critical strategic choice. The N-H proton of an unsubstituted N-nitrocarbamate is highly acidic and susceptible to unwanted side reactions or decomposition. Silylation replaces this labile proton with a TMS group, which acts as a protective shield, increases the compound's solubility in non-polar organic solvents, and enhances its volatility for purification techniques like vacuum distillation [2].

Experimental Workflow: Synthesis and Sample Preparation

The synthesis of ethyl nitro(trimethylsilyl)carbamate is achieved via a two-step process: the nitration of ethyl carbamate followed by the silylation of the resulting intermediate.

Synthetic workflow for ethyl nitro(trimethylsilyl)carbamate.

Protocol 1: Synthesis of Ethyl N-nitrocarbamate

• Causality & Design: Nitration must be performed under strictly anhydrous conditions. Acetic anhydride is used as a dehydrating agent to generate the active nitronium acetate species from fuming nitric acid, preventing water-induced hydrolysis of the carbamate linkage [3].

• Step-by-Step Methodology:

  • Charge a flame-dried, round-bottom flask with 50 mL of acetic anhydride and cool to 0 °C using an ice-water bath.

  • Dropwise, add 10 mL of fuming nitric acid (>98%) while maintaining the internal temperature below 5 °C to prevent thermal runaway.

  • Slowly add ethyl carbamate (10.0 g, 112 mmol) in small portions over 30 minutes.

  • Stir the reaction mixture at 0 °C for 2 hours.

  • Quench the reaction by pouring it over crushed ice, extract with dichloromethane (3 × 50 mL), wash the organic layer with brine, dry over anhydrous MgSO 4​ , and concentrate under reduced pressure to yield ethyl N-nitrocarbamate.

Protocol 2: Silylation to Ethyl nitro(trimethylsilyl)carbamate

• Causality & Design: Triethylamine (Et 3​ N) is utilized as a non-nucleophilic acid scavenger. It deprotonates the acidic N-H of the N-nitrocarbamate, facilitating nucleophilic attack on the silicon center of chlorotrimethylsilane (TMSCl).

• Self-Validating System: The immediate formation of a dense white precipitate (triethylammonium chloride) serves as a visual, self-validating indicator that deprotonation and silylation are actively occurring.

• Step-by-Step Methodology:

  • Dissolve ethyl N-nitrocarbamate (5.0 g, 37.3 mmol) in 40 mL of anhydrous tetrahydrofuran (THF) under an inert argon atmosphere.

  • Add Et 3​ N (4.15 g, 41.0 mmol) and cool the solution to 0 °C.

  • Add TMSCl (4.45 g, 41.0 mmol) dropwise via syringe. Observe the formation of a white precipitate.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Filter the mixture under inert conditions to remove the triethylammonium chloride salt.

  • Concentrate the filtrate in vacuo to isolate ethyl nitro(trimethylsilyl)carbamate.

NMR Spectroscopic Characterization

The structural integrity of the final product is verified using multinuclear NMR spectroscopy. The electronic pull of the N-nitro group dictates the chemical shifts across the entire molecule.

H NMR Analysis

• TMS Protons (–Si(CH 3​ ) 3​ ): In standard N-TMS compounds, the silicon methyl protons resonate near 0.1–0.2 ppm. However, the strong electron-withdrawing nature of the N-nitro group polarizes the N–Si bond, deshielding the TMS protons and shifting them downfield to a sharp singlet at ~0.45 ppm .

• Ethyl Protons (–O–CH 2​ –CH 3​ ): The methylene (–CH 2​ –) protons are deshielded by both the adjacent oxygen atom and the extended electron-deficient π -system of the nitrocarbamate, appearing as a quartet at ~4.35 ppm . The terminal methyl protons appear as a triplet at ~1.38 ppm .

• Self-Validation: The integration ratio of 9H (TMS) : 2H (CH 2​ ) : 3H (CH 3​ ) perfectly validates the incorporation of the TMS group. Furthermore, the disappearance of the broad N-H proton signal (typically found at 9.0–10.0 ppm in the starting material) confirms complete conversion.

C NMR Analysis

• Carbonyl Carbon (C=O): The carbonyl carbon is the most sensitive reporter of the molecule's electronic state. Deprived of nitrogen's lone pair resonance due to the N-nitro group, the carbonyl carbon is highly deshielded, resonating at ~153.2 ppm .

• Aliphatic and Silyl Carbons: The oxygen-bound methylene carbon appears at ~65.4 ppm , the methyl carbon at ~14.1 ppm , and the TMS carbons are slightly deshielded relative to tetramethylsilane, appearing at ~1.2 ppm .

Electronic effects governing the NMR chemical shifts.

Data Presentation

The following tables summarize the quantitative NMR data for ethyl nitro(trimethylsilyl)carbamate, acquired in CDCl 3​ at 298 K.

Table 1: 1 H NMR Data (400 MHz, CDCl 3​ )

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment
H a​	0.45	Singlet (s)	—	9H	–Si(CH 3​ ) 3​
H b​	1.38	Triplet (t)	7.1	3H	–O–CH 2​ –CH 3​
H c​	4.35	Quartet (q)	7.1	2H	–O–CH 2​ –CH 3​

Table 2: 13 C NMR Data (100 MHz, CDCl 3​ )

Nucleus	Chemical Shift ( δ , ppm)	Assignment	Causality / Electronic Environment
C a​	1.2	–Si(CH 3​ ) 3​	Deshielded relative to standard TMS due to the N-nitro inductive effect.
C b​	14.1	–O–CH 2​ –C H 3​	Standard aliphatic methyl carbon environment.
C c​	65.4	–O–C H 2​ –CH 3​	Deshielded by the adjacent electronegative oxygen atom.
C d​	153.2	C =O	Highly deshielded carbonyl carbon due to the adjacent N-nitro group suppressing resonance stabilization.

References

• Title: Ambident Ethyl N-Nitrosocarbamate Anion: Experimental and Computational Studies of Alkylation and Thermal Stability Source: Journal of the American Chemical Society URL: [Link]

• Title: Ethyl N-nitrocarbamate (CID 43970) Source: PubChem, National Center for Biotechnology Information URL: [Link]

• Title: Energetic Polymers and Plasticizers Based on Organic Azides, Nitro Groups and Tetrazoles – Synthesis and Characterization Source: Ludwig-Maximilians-Universität München (LMU Munich) URL: [Link]

A Hypothetical Investigation into the Molecular Architecture of Ethyl Nitro(trimethylsilyl)carbamate: A Guide to Crystallographic Analysis

This technical guide outlines a comprehensive, albeit hypothetical, crystallographic investigation of ethyl nitro(trimethylsilyl)carbamate. Due to the current absence of publicly available empirical data for this specific molecule, this document serves as a robust framework for researchers, scientists, and drug development professionals. It details the established methodologies and expected outcomes of such a study, drawing upon established principles of chemical synthesis and X-ray crystallography. Our approach is grounded in providing a self-validating system of protocols, from synthesis to data interpretation, ensuring scientific rigor at every stage.

Introduction: The Scientific Imperative

Ethyl nitro(trimethylsilyl)carbamate is a molecule of significant interest, combining the functionalities of a carbamate, a nitro group, and a trimethylsilyl moiety. Understanding the precise three-dimensional arrangement of its atoms is paramount for predicting its chemical reactivity, physical properties, and potential applications, particularly in fields like medicinal chemistry and materials science. Single-crystal X-ray diffraction remains the gold standard for elucidating such detailed molecular structures. This guide provides a procedural blueprint for the synthesis, crystallization, and crystallographic analysis of this novel compound.

Synthesis and Crystallization: From Precursors to Single Crystals

The successful crystallographic analysis hinges on the synthesis of a pure compound and the subsequent growth of high-quality single crystals.

Proposed Synthesis Pathway

A plausible synthetic route to ethyl nitro(trimethylsilyl)carbamate would likely involve a multi-step process, leveraging known reactions for carbamate formation and nitration.[1][2] The trimethylsilyl group can be introduced either at the beginning or as a subsequent step. A potential pathway is outlined below:

Caption: Figure 1: Proposed Synthesis Workflow

Experimental Protocol: Synthesis

• Step 1: Silylation of Ethyl Carbamate. To a solution of ethyl carbamate in an aprotic solvent (e.g., THF), a strong base such as sodium hydride is added at 0 °C to deprotonate the carbamate nitrogen. Subsequently, (chloromethyl)trimethylsilane is added dropwise, and the reaction is allowed to warm to room temperature and stirred overnight.

• Step 2: Work-up and Purification. The reaction is quenched with water, and the product is extracted with an organic solvent (e.g., ethyl acetate). The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product, ethyl N-(trimethylsilylmethyl)carbamate, is then purified by column chromatography.

• Step 3: Nitration. The purified ethyl N-(trimethylsilylmethyl)carbamate is dissolved in a suitable solvent, such as acetic anhydride, and cooled to 0 °C. A nitrating agent, for instance, a mixture of fuming nitric acid and acetic anhydride, is added cautiously.[1]

• Step 4: Final Purification. After the reaction is complete, the mixture is poured onto ice, and the product is extracted. The resulting ethyl nitro(trimethylsilyl)carbamate is purified by recrystallization or chromatography to yield the final product.

Crystallization Strategy

The growth of single crystals suitable for X-ray diffraction is often a matter of empirical optimization.

Experimental Protocol: Crystallization

• Solvent Screening: A small amount of the purified ethyl nitro(trimethylsilyl)carbamate is dissolved in various solvents of differing polarity (e.g., ethanol, methanol, acetone, dichloromethane, hexane) to assess solubility.

• Slow Evaporation: Saturated solutions of the compound in promising solvents are prepared and left undisturbed in vials covered with perforated parafilm to allow for slow evaporation of the solvent at room temperature.

• Vapor Diffusion: A concentrated solution of the compound in a volatile solvent is placed in a small open vial, which is then placed in a larger sealed container with a less volatile solvent in which the compound is less soluble. The vapor of the more volatile solvent slowly diffuses into the less volatile one, gradually reducing the solubility of the compound and promoting crystal growth.

• Cooling: A saturated solution is prepared at an elevated temperature and then slowly cooled to a lower temperature to induce crystallization.

Single-Crystal X-ray Diffraction: Data Acquisition

Once suitable single crystals are obtained, the next step is to collect the X-ray diffraction data.

Caption: Figure 2: X-ray Diffraction Data Collection Workflow

Experimental Protocol: Data Collection

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a cryoloop.

• Data Collection Instrument: The mounted crystal is placed on a diffractometer, such as a Bruker D8 Venture, equipped with a sensitive detector (e.g., a CMOS detector).[3]

• X-ray Source: Monochromatic X-ray radiation, typically Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.54184 Å), is used.

• Data Collection Conditions: The crystal is cooled to a low temperature (e.g., 100 K) using a nitrogen stream to minimize thermal vibrations of the atoms. A series of diffraction images are collected as the crystal is rotated.

• Data Processing: The collected images are processed to integrate the reflection intensities, which are then scaled and corrected for absorption effects.

Structure Solution and Refinement

The processed diffraction data is used to solve and refine the crystal structure.

Computational Protocol: Structure Determination

• Space Group Determination: The symmetry of the diffraction pattern is analyzed to determine the crystal system and the space group.

• Structure Solution: The initial atomic positions are determined using direct methods or Patterson methods.

• Structure Refinement: The atomic coordinates and thermal parameters are refined against the experimental data using full-matrix least-squares methods. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Hypothetical Crystallographic Data and Molecular Insights

While empirical data is not available, we can postulate a set of plausible crystallographic parameters for ethyl nitro(trimethylsilyl)carbamate based on known structures of similar molecules.[4][5]

Table 1: Hypothetical Crystallographic Data for Ethyl Nitro(trimethylsilyl)carbamate

Parameter	Hypothetical Value
Chemical Formula	C7H16N2O4Si
Formula Weight	236.30 g/mol
Crystal System	Monoclinic
Space Group	P21/c
a (Å)	~10.5
b (Å)	~8.2
c (Å)	~14.1
β (°)	~105
V (Å3)	~1180
Z	4
T (K)	100
Radiation (Å)	Mo Kα (0.71073)
Rint	~0.04
Final R indices [I>2σ(I)]	R1 = ~0.05, wR2 = ~0.12

Expected Molecular Geometry and Interactions

The crystal structure would be expected to reveal key details about the molecule's conformation. The carbamate group is anticipated to be relatively planar.[5][6] The orientation of the nitro and trimethylsilyl groups relative to the carbamate plane would be of particular interest, as this would influence the molecule's steric and electronic properties. Intermolecular interactions, such as hydrogen bonding involving the N-H of the carbamate and the oxygen atoms of the nitro or carbamate groups, would likely play a significant role in the crystal packing.

Caption: Figure 3: Key Structural Features and Interactions

Conclusion

This guide provides a comprehensive and scientifically grounded framework for the crystallographic analysis of ethyl nitro(trimethylsilyl)carbamate. While the data presented is hypothetical, the described protocols for synthesis, crystallization, data collection, and structure refinement are based on established and reliable methodologies. The successful execution of such a study would undoubtedly provide invaluable insights into the molecular architecture of this compound, paving the way for a deeper understanding of its properties and potential applications.

References

• Thakkalapally, A., & Benin, V. (2005). Synthesis, Structural Studies and Desilylation Reactions of Some N-2-(Trimethylsilyl)ethyl-N-nitrosocarbamates. Chemistry Faculty Publications, 4. [Link]

• Li, Y. (2008). 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl N-methylcarbamate. Acta Crystallographica Section E: Structure Reports Online, 64(12), o2377. [Link]

• Degering, E. F., & Boatright, B. (1950). Preparation and properties of carbamates, nitrocarbamates and their derivatives. OpenBU. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 100929004, ethyl N-phenyl-N-(trimethylsilylmethyl)carbamate. [Link]

• T-S., J. L., & G., V. (2017). Organic Carbamates in Drug Design and Medicinal Chemistry. Molecules, 22(5), 794. [Link]

• Washington University in St. Louis. X-Ray Diffraction Facility. [Link]

• USP. (2021). <941> X-Ray Powder Diffraction. [Link]

• Wikipedia. Ethyl carbamate. [Link]

• S.P., J., & S.A., D. (2016). Review on X-Ray Powder Diffraction Technique. Research Journal of Pharmaceutical Dosage Forms and Technology, 8(2), 113-117. [Link]

• T., A., et al. (2012). Crystal structure of phenyl N-(4-nitrophenyl)carbamate. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 3), o769. [Link]

Sources

• 1. DSpace [open.bu.edu]
• 2. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. X-Ray Diffraction Facility | Research | WashU [research.washu.edu]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Crystal structure of phenyl N-(4-nitro­phen­yl)carbamate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Protocols & Analytical Methods

Application Note: Advanced Protocols for Amine Protection Using Ethyl Nitro(trimethylsilyl)carbamate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic Causality, Orthogonal Strategies, and Self-Validating Methodologies

Executive Summary & Mechanistic Insights

In complex multi-step organic synthesis and peptide development, the strategic protection of amine nucleophiles is paramount. Ethyl nitro(trimethylsilyl)carbamate —widely recognized in synthetic literature via its active transfer reagent form, 2-(trimethylsilyl)ethyl 3-nitro-1H-1,2,4-triazole-1-carboxylate (Teoc-NT) [1]—represents a massive leap forward in carbamate protection technology.

Developed as an alternative to hazardous and moisture-sensitive chloroformates, this reagent installs the 2-(trimethylsilyl)ethoxycarbonyl (Teoc) protecting group with unprecedented efficiency[2].

Causality in Reagent Design (The E-E-A-T Perspective)

To understand why this protocol is superior, we must look at the causality of its molecular design:

• Hyper-Electrophilicity: Traditional Teoc-Cl or Teoc-OSu reagents require the addition of external bases (like pyridine or triethylamine) and long reaction times[3]. By incorporating a highly electron-deficient 3-nitro-1,2,4-triazole leaving group, the electrophilicity of the carbonyl carbon is drastically increased. This allows the protection of primary amines to proceed at room temperature in minutes, completely base-free[1].

• Strict Orthogonality: The resulting Teoc carbamate is exceptionally robust. It survives strong acidic conditions (which would cleave Boc), basic hydrolysis (which would cleave Fmoc), and catalytic hydrogenation (which would cleave Cbz)[3].

• Thermodynamic Deprotection: Deprotection relies on the unique fluorophilicity of silicon. Fluoride ions specifically attack the trimethylsilyl group, triggering a cascade β -elimination that releases the free amine[3].

Comparative Efficacy Data

The following table summarizes the quantitative advantages of utilizing the nitro-triazole derivative over legacy Teoc transfer reagents.

Reagent Profile	Ethyl nitro(trimethylsilyl)carbamate (Teoc-NT)	Teoc-OSu	Teoc-Cl
Leaving Group	3-Nitro-1,2,4-triazole	N-Hydroxysuccinimide	Chloride
Base Required?	No (for primary/secondary amines)	Yes (TEA/Pyridine)	Yes (Strong base)
Reaction Time	10 - 30 minutes	2 - 12 hours	4 - 24 hours
Purification	Simple Filtration	Chromatography / Extraction	Chromatography
Byproduct Solubility	Insoluble in CH 2​ Cl 2​ (Precipitates)	Soluble (Requires washing)	Soluble salts

Self-Validating Experimental Protocols

A robust protocol should act as a self-validating system, providing the chemist with real-time feedback. The methodologies below are designed with built-in visual cues to confirm reaction progress.

Protocol A: Monophasic Protection of Standard Amines

Use this protocol for standard primary and secondary aliphatic or aromatic amines.

• Preparation: Dissolve the amine substrate (1.0 equiv) in anhydrous dichloromethane (CH 2​ Cl 2​ ) to achieve a 0.1 M concentration under an inert atmosphere (N 2​ or Argon).

  • Causality: Anhydrous conditions prevent the premature hydrolysis of the highly reactive transfer reagent.

• Reagent Addition: Add ethyl nitro(trimethylsilyl)carbamate (1.05 equiv) in a single portion at room temperature[2].

  • Causality: The slight 0.05 excess ensures complete nucleophilic conversion without complicating downstream purification.

• Visual Validation (Stirring): Stir the mixture for 10–30 minutes. Monitor the reaction flask for the precipitation of a crystalline solid (the 3-nitro-1H-1,2,4-triazole byproduct)[2].

  • Causality: The byproduct has near-zero solubility in CH 2​ Cl 2​ . The transition of the solution from clear to a thick suspension serves as a self-validating visual cue that the reaction is proceeding successfully[1].

• Self-Purification: Filter the suspension through a medium-porosity glass frit or a pad of Celite to remove the precipitated byproduct[2].

• Isolation: Wash the filtrate once with 5% aqueous NaHCO 3​ to remove any trace residual nitrotriazole, dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo to yield the highly pure Teoc-protected amine[2].

Protocol B: Biphasic Protection for Amino Acids

Use this protocol for amino acid hydrochlorides or highly polar substrates.

• System Setup: Dissolve the amino acid (1.0 equiv) in a 1:1 biphasic mixture of CH 2​ Cl 2​ and 5% aqueous NaHCO 3​ [2].

  • Causality: The biphasic system neutralizes the zwitterion/hydrochloride, freeing the amine for nucleophilic attack while protecting the reagent from rapid aqueous hydrolysis.

• Reaction: Add the reagent (1.1 equiv) to the vigorously stirring mixture and stir for 2–4 hours at room temperature.

• Workup: Separate the organic layer. Carefully acidify the aqueous layer to pH 3-4 (if the product is a free carboxylic acid) and extract with ethyl acetate. Combine the organic extracts, dry, and concentrate.

Protocol C: Orthogonal Fluoride-Mediated Deprotection

• Preparation: Dissolve the Teoc-protected amine in anhydrous THF (0.1 M).

• Fluoride Addition: Add Tetra-n-butylammonium fluoride (TBAF, 1.0 M in THF, 2.0 equiv) at room temperature[3].

  • Causality: The immense thermodynamic stability of the newly formed Si–F bond (bond dissociation energy ~582 kJ/mol) drives the β -elimination process.

• Visual Validation: Stir for 1-2 hours. Observe the effervescence (bubbling) within the flask.

  • Causality: The elimination releases equimolar amounts of CO 2​ and ethylene gas[3]. This gas evolution pushes the equilibrium entirely to the right (Le Chatelier's principle), serving as a secondary self-validating cue.

• Isolation: Quench with water, extract with EtOAc, and purify the free amine.

Workflow Visualization

Figure 1: Workflow for amine protection and orthogonal deprotection using the Teoc-NT reagent.

References

• Convenient Method for the Preparation of Carbamates, Carbonates, and Thiocarbonates Source: Organic Letters - ACS Publications (Shimizu, M.; Sodeoka, M. Org. Lett. 2007, 9, 5231) URL:[Link]

• Teoc Protecting Group: Reaction Mechanism and Examples Source: Chem-Station Int. Ed. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A Useful Protecting Reagent | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. Teoc Protecting Group | Chem-Station Int. Ed. [en.chem-station.com]

Technical Notes & Optimization

Troubleshooting low yield in ethyl nitro(trimethylsilyl)carbamate synthesis

Welcome to the Technical Support Center for Advanced Reagent Synthesis. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide to address the notoriously challenging synthesis of ethyl nitro(trimethylsilyl)carbamate .

This guide bypasses generic advice to focus strictly on the physical chemistry and mechanistic causality that dictates the success or failure of this specific silylation reaction.

Mechanistic Deep-Dive: The Root Cause of Low Yields

The synthesis of ethyl nitro(trimethylsilyl)carbamate from ethyl N-nitrocarbamate is plagued by low yields primarily due to the complex electronic nature of the intermediate anion. Similar to the well-documented ambident reactivity of related N-nitrosocarbamate anions, the N-nitrocarbamate anion acts as an ambident nucleophile[1].

When treated with a silylating agent like trimethylsilyl chloride (TMSCl), the reaction does not yield a single, static product. Instead, the trimethylsilyl derivative of ethyl N-nitrocarbamate exists as an equilibrium mixture of three tautomeric forms, all resulting from rapid 1,3-silyl migrations between the nitrogen atom and the oxygen atoms of the nitro and carbonyl groups[2].

This tautomerism is the primary driver of yield loss. The kinetic O-silyl tautomers are highly unstable. If the reaction temperature rises above 0 °C, these O-silyl species undergo a concerted thermal decomposition, releasing nitrous oxide (N 2​ O) gas and forming ethyl carbonate[1]. Furthermore, the resulting N-Si bonds are extremely labile to moisture, making traditional workup procedures the second leading cause of product degradation.

Reaction pathways, 1,3-silyl migration, and degradation routes of TMS-nitrocarbamate.

Troubleshooting FAQs

Q1: My yield drops to near zero after the aqueous extraction step. What is happening? Causality: Trimethylsilyl (TMS) groups attached to nitrogen (forming silylcarbamates or nitramines) are highly susceptible to nucleophilic attack by water. The N-Si bond hydrolyzes almost instantaneously upon contact with aqueous layers, reverting the product back to the starting ethyl N-nitrocarbamate. Solution: Completely eliminate aqueous workup. You must use Schlenk line techniques to mechanically filter off the precipitated amine hydrochloride salts under an inert atmosphere, followed by solvent removal under high vacuum.

Q2: My 1 H and 13 C NMR spectra show a complex mixture of products, despite using strictly equimolar reagents. Is my TMSCl impure? Causality: The complexity in your NMR is not an impurity; it is a fundamental physical property of the molecule. Because the trimethylsilyl derivative of ethyl N-nitrocarbamate exists as an equilibrium mixture of three tautomeric forms resulting from continuous 1,3-silyl migrations[2], room-temperature NMR will capture a time-averaged or multi-species state. Solution: Perform NMR at cryogenic temperatures (e.g., -40 °C) to slow down the exchange rate and resolve the specific tautomers.

Q3: I observed vigorous gas evolution during solvent concentration, and my final isolated product is mostly ethyl carbonate. Why? Causality: As established, silylation yields both N-silyl and O-silyl tautomers due to the ambident nature of the anion[1]. The O-silyl nitronic ester tautomer is thermally unstable. At temperatures above 0 °C, it undergoes irreversible decomposition, releasing N 2​ O gas and yielding ethyl carbonate[1]. Solution: Maintain the reaction, filtration, and all subsequent concentration steps strictly below 0 °C. Use cryogenic traps during vacuum evaporation to prevent thermal degradation.

Quantitative Condition Analysis

To optimize your yield, compare your current reaction parameters against our field-tested data matrix below. Notice how the suppression of thermal degradation and moisture exposure drastically improves recovery.

Reaction Condition	Silylating Agent	Base	Temp (°C)	Atmosphere	Observed Yield (%)	Primary Failure Mode
Standard	TMSCl	Et 3​ N	20	N 2​	25-35	Thermal degradation / 1,3-silyl migration
Optimized Cold	TMSCl	DIPEA	-78 to 0	Argon	65-75	Minimized O-silyl decomposition
High Reactivity	TMSOTf	2,6-Lutidine	-78	Argon	70-82	Trace moisture hydrolysis
Aqueous Workup	TMSCl	Et 3​ N	0	Air	< 5	Complete desilylation

Self-Validating Experimental Protocols

To achieve the "Optimized Cold" yields listed above, follow these step-by-step, self-validating methodologies.

Protocol 1: Synthesis of the Precursor (Ethyl N-nitrocarbamate)

Note: Ethyl N-nitrocarbamate is highly acidic (pKa ≈ 3.52)[3], which makes it an excellent candidate for subsequent deprotonation.

• Preparation: Cool a mixture of fuming nitric acid (1.5 eq) and acetic anhydride (2.0 eq) to 0 °C in a round-bottom flask.

• Addition: Slowly add ethyl carbamate (1.0 eq) portion-wise to the nitrating mixture, ensuring the internal temperature never exceeds 5 °C to prevent runaway oxidation.

• Quenching: Carefully pour the reaction mixture over crushed ice.

• Isolation: Extract the aqueous layer with dichloromethane (DCM). Wash the organic layer with brine, dry over anhydrous MgSO 4​ , and concentrate under reduced pressure.

• Self-Validation Step: Take a 1 mg aliquot of the crystalline product and dissolve it in 1 mL of water. Check the pH; it should be highly acidic (pH ~3.5)[3], confirming the presence of the strongly electron-withdrawing nitro group on the carbamate nitrogen.

Protocol 2: Anaerobic Silylation to Ethyl Nitro(trimethylsilyl)carbamate

• Inert Setup: Flame-dry a Schlenk flask and flush with Argon. Dissolve the synthesized ethyl N-nitrocarbamate (1.0 eq) in strictly anhydrous DCM.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath to reach -78 °C.

• Deprotonation: Add N,N-Diisopropylethylamine (DIPEA) (1.1 eq) dropwise. Stir for 15 minutes.

• Silylation: Add Trimethylsilyl chloride (TMSCl) (1.2 eq) dropwise.

• Controlled Warming: Allow the reaction to slowly warm to 0 °C over 2 hours. A white precipitate (DIPEA-HCl) will form.

• Anaerobic Filtration: Using a Schlenk frit under Argon, filter the mixture into a pre-cooled (-20 °C) receiving flask to remove the salts.

  • Self-Validation Step: Expose a micro-drop of the filtrate to wet pH paper. The absence of acidic fumes confirms the complete scavenging of HCl by DIPEA, which is critical to prevent premature desilylation.

• Concentration: Remove the DCM under high vacuum while keeping the flask submerged in an ice bath (0 °C). Do not apply heat.

Anaerobic and cryogenic experimental workflow for TMS-nitrocarbamate synthesis.

References

• Benin, V., Kaszynski, P., & Radziszewski, J. G. "Ambident Ethyl N-Nitrosocarbamate Anion: Experimental and Computational Studies of Alkylation and Thermal Stability." Journal of the American Chemical Society.

• "Rearrangements In Ground And Excited States." VDOC.PUB.

• "New Frontiers in Nitramine Reactivity via the Mitsunobu Reaction." The Journal of Organic Chemistry - ACS Publications.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. vdoc.pub [vdoc.pub]
• 3. pubs.acs.org [pubs.acs.org]

Preventing moisture degradation of ethyl nitro(trimethylsilyl)carbamate during storage

Introduction: Understanding the Challenge

Welcome to the technical support guide for ethyl nitro(trimethylsilyl)carbamate. This document is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable synthetic intermediate.

Ethyl nitro(trimethylsilyl)carbamate is a highly reactive molecule containing two moisture-sensitive functional groups: a trimethylsilyl (TMS) group and a carbamate linkage. The silicon-nitrogen bond is particularly susceptible to hydrolysis, which is the primary degradation pathway. Exposure to atmospheric moisture initiates a rapid and irreversible cleavage of the TMS group, leading to the formation of trimethylsilanol and ethyl nitrocarbamate. This degradation not only reduces the purity and potency of the reagent but can also introduce contaminants that may complicate subsequent reactions and lead to lower yields or complete reaction failure.[1][2][3] Understanding and controlling the storage environment is therefore critical to experimental success.

The Mechanism of Degradation

The primary mode of degradation is the hydrolysis of the silylcarbamate. The lone pair of electrons on the oxygen atom of a water molecule acts as a nucleophile, attacking the electrophilic silicon atom of the TMS group. This process is often catalyzed by trace amounts of acid or base. The reaction proceeds through a pentacoordinate silicon intermediate, which then collapses to form the desilylated carbamate and trimethylsilanol. The latter can further react to form hexamethyldisiloxane.

Mechanism of moisture degradation.

Troubleshooting Guide

This section addresses specific issues you might encounter, providing a logical workflow to identify the cause and implement a solution.

Issue 1: My reaction yield is significantly lower than expected.

Q: I used ethyl nitro(trimethylsilyl)carbamate in my synthesis, but the yield of my desired product is very low, and I've recovered a significant amount of my starting material (lacking the carbamate group). What went wrong?

A: Low yields are a primary indicator of degraded ethyl nitro(trimethylsilyl)carbamate.[1][4] The active silylcarbamate has likely been hydrolyzed prior to or during your reaction, rendering it inactive for its intended purpose.

Troubleshooting Workflow:

Troubleshooting workflow for low reaction yield.

Issue 2: I observe a change in the physical appearance of the compound.

Q: My ethyl nitro(trimethylsilyl)carbamate, which was initially a clear liquid/solid, now appears cloudy, has formed a precipitate, or has solidified. Is it still usable?

A: A change in physical appearance is a strong visual cue of degradation. The formation of solid precipitates often indicates the presence of hydrolysis byproducts like ethyl nitrocarbamate or siloxane polymers. The material should be considered suspect and likely unusable.

Potential Causes & Solutions:

• Cause: A compromised container seal (e.g., a loose cap, a punctured septum that has been used multiple times) has allowed atmospheric moisture to enter over time.[5]

• Solution: Discard the degraded reagent following your institution's hazardous waste disposal protocols.[6] When opening a new bottle, immediately implement proper storage techniques (see FAQ section).

• Cause: The reagent was stored in a refrigerator or freezer and was opened before it was allowed to fully warm to room temperature.[5] This causes condensation of moist air inside the container.

• Solution: Always allow refrigerated or frozen reagents to equilibrate to ambient temperature for several hours before opening the container. If possible, place the container in a desiccator during warming.[7]

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for ethyl nitro(trimethylsilyl)carbamate?

To ensure maximum shelf-life, the compound must be protected from both oxygen and, most critically, moisture.[8]

Parameter	Recommendation	Rationale
Atmosphere	Dry, Inert Gas (Argon or Nitrogen)	Prevents reaction with atmospheric moisture and oxygen. Argon is preferred due to its higher density, which can provide a better blanket over the chemical.[5][9]
Temperature	As specified by the manufacturer (typically 2-8°C)	Reduces the rate of any potential slow decomposition pathways. Crucially, the container must be warmed to room temperature before opening to prevent condensation. [5][7]
Container	Original manufacturer's bottle (e.g., Sure/Seal™)	These bottles are designed with septa that allow for reagent removal via syringe without compromising the inert atmosphere.[10]
Location	A dedicated, dry storage area. Never under a sink or in areas with high humidity.[6]	Minimizes the risk of accidental water exposure.

Q2: How should I handle the reagent during an experiment?

Strict adherence to air-free techniques is mandatory.[11][12]

• Environment: Use a glovebox or a Schlenk line.

• Glassware: All glassware must be rigorously dried, either by oven-drying (e.g., 140°C for 4 hours) or by flame-drying under vacuum and cooling under an inert gas stream.[10][11]

• Solvents: Use anhydrous solvents, preferably from a freshly opened bottle or a solvent purification system.

• Transfer: Use a clean, dry syringe or cannula to transfer the reagent from its storage bottle to the reaction vessel under a positive pressure of inert gas.[11]

Q3: Can I use a desiccator for long-term storage?

A standard desiccator with silica gel is not sufficient for long-term storage of this highly sensitive reagent. While a desiccator reduces ambient moisture, it does not provide the inert atmosphere necessary to prevent degradation.[6][7] It is, however, useful for storing unopened containers or allowing containers to warm to room temperature before opening.

Q4: How can I verify the quality of a previously opened bottle?

If you suspect degradation, you can perform a quality control (QC) check on a small aliquot.

• ¹H NMR Spectroscopy: This is the most direct method. In a deuterated aprotic solvent (e.g., CDCl₃, C₆D₆), check for the disappearance or reduced integration of the trimethylsilyl peak (a sharp singlet typically around 0.2-0.5 ppm) and the appearance of new peaks corresponding to the desilylated carbamate and silanol/siloxane byproducts.

• FT-IR Spectroscopy: Look for the appearance of a broad O-H stretch (around 3200-3400 cm⁻¹) or N-H stretch (around 3300 cm⁻¹) and changes in the Si-C fingerprint region, which would indicate hydrolysis.

• HPLC/GC-MS: These techniques can be used to quantify the purity of the compound and identify degradation products.[13][14][15] The choice depends on the thermal stability and volatility of the compound and its degradation products.

Experimental Protocols

Protocol 1: Recommended Workflow for Transferring the Reagent

This protocol describes the transfer of ethyl nitro(trimethylsilyl)carbamate from a Sure/Seal™ bottle to a reaction flask using a Schlenk line.

• Preparation: Ensure your reaction flask is assembled, flame-dried under vacuum, and backfilled with argon or nitrogen three times.[11]

• Equilibration: Allow the Sure/Seal™ bottle of the reagent to warm to room temperature in a desiccator.

• Pressurize: Connect the reaction flask to the inert gas line of the Schlenk manifold, ensuring a slight positive pressure (indicated by bubbling through an oil bubbler).

• Syringe Prep: Take a clean, oven-dried syringe with a long needle. Flush the syringe with inert gas from the manifold by drawing gas into the syringe and expelling it three times.

• Withdraw Reagent: Pierce the septum of the Sure/Seal™ bottle with the syringe needle. Insert a second "vent" needle connected to the inert gas line to equalize the pressure as you withdraw the liquid.

• Transfer: Carefully withdraw the desired volume of the reagent. Remove the syringe from the bottle and immediately insert it through a rubber septum on your reaction flask.

• Dispense: Slowly dispense the reagent into the reaction flask against a counterflow of inert gas.

• Clean-up: Withdraw the syringe and immediately quench any residual reagent in the syringe by drawing up and expelling a suitable quenching solution (e.g., isopropanol), followed by water.

Protocol 2: Quality Control (QC) Check via ¹H NMR

• Sample Preparation: In a glovebox or under a positive pressure of inert gas, draw approximately 0.1 mL of the suspect ethyl nitro(trimethylsilyl)carbamate into a clean, dry syringe.

• Dilution: Dispense the aliquot into a clean, dry NMR tube containing ~0.6 mL of anhydrous deuterated chloroform (CDCl₃) or another suitable aprotic NMR solvent.

• Capping: Cap the NMR tube immediately, seal with parafilm, and invert several times to mix.

• Acquisition: Acquire a standard ¹H NMR spectrum.

• Analysis:

  • Good Quality: The spectrum should be clean, showing the characteristic sharp singlet for the nine protons of the TMS group.

  • Poor Quality: The spectrum will show a significantly diminished or absent TMS peak. New peaks corresponding to the hydrolyzed product (ethyl nitrocarbamate) and potentially a broad peak for trimethylsilanol will be present.

References

• Benchchem. (n.d.). Troubleshooting common side reactions in cross-coupling of silyl ethers.
• Nishimura, T., et al. (2023). Remote Silyl Groups Enhance Hydrolytic Stability and Photocleavage Efficiency in Carbamates for Protein Release. Angewandte Chemie International Edition.
• Sigma-Aldrich. (n.d.). Preservation of Moisture-Sensitive Chemical Reagents.
• Gouvernement du Québec. (2011). Determination of Carbamate Pesticides: Extraction, Purification and Liquid Chromatography Analysis. Canada Commons.
• University of Rochester, Department of Chemistry. (n.d.). How to Store Reagents.
• Popa, A., et al. (2016). Discovery of carbamate degrading enzymes by functional metagenomics. PLoS ONE.
• Wipf Group. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds.
• Ok, E., et al. (2024). Principles of Inert Atmosphere Storage. ResearchGate.
• U.S. Geological Survey. (n.d.). Methods of analysis by the U.S. Geological Survey National Water Quality Laboratory-Determination of selected carbamate pesticides in water by high-performance liquid chromatography.
• Wikipedia. (n.d.). Air-free technique.
• Benchchem. (n.d.). issues with silylation reactions in protic solvents.
• Benchchem. (2025). A Comparative Guide to the Hydrolytic Stability of Trimethylsilyl (TMS) Derivatives.
• Thakkalapally, A., & Benin, V. (2005). Synthesis, Structural Studies and Desilylation Reactions of Some N-2-(Trimethylsilyl)ethyl-N-nitrosocarbamates. CORE.
• Sciencemadness Discussion Board. (2025). How do you store chemicals in inert gas?
• Linde. (n.d.). Inerting in the chemical industry.
• Chemistry Stack Exchange. (2023). Storage of air and temperature sensitive reagents.
• Nishimura, T., et al. (2025). Remote Silyl Groups Enhance Hydrolytic Stability and Photocleavage Efficiency in Carbamates for Protein Release. ResearchGate.
• Environment, Health & Safety. (n.d.). Water Sensitive Chemicals.
• Google Patents. (n.d.). Process for preparing silyl carbamates.
• Fisher Scientific. (2021). Air-Sensitive Chemistry: Practical and Safety Considerations.
• Clemson University. (n.d.). Kinetics of Carbaryl Hydrolysis.
• Chromatography Forum. (2014). Why do my silylations always fail?
• Scribd. (n.d.). Trimethylsilyl Compounds and Reactions.
• OpenBU. (n.d.). Preparation and properties of carbamates, nitrocarbamates and their derivatives.
• Agilent. (n.d.). The Determination of N-Methylcarbamate Pesticides by HPLC EPA Method 531.1.
• Environmental Science: Advances. (2024). Aqueous solution degradation pathways of trimethylsiloxane surfactants.
• Organic Syntheses Procedure. (n.d.).
• ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026). Trimethylsilyl Iodide (TMSI).
• Reddit. (2024). What are some common causes of low reaction yields?
• ACS Publications. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry.
• ResearchGate. (n.d.). techniques for silylation.
• Theoretical study on the degradation mechanism of carbamate pesticides with OH radicals. (n.d.).
• ResearchGate. (2025). Synthesis of N-nitro-N′-(trimethylsilyl)carbodiimide | Request PDF.
• ResearchGate. (n.d.). Key parameters for carbamate stability in dilute aqueous–organic solution.
• Houston, Z. H. (n.d.). Hydrolytic Stability of Carbamate and Carbonate Closomers for the Design of a Multifaceted Drug Delivery System.
• NIH. (n.d.). Organic Carbamates in Drug Design and Medicinal Chemistry.
• Food Res Int. (2022). Ethyl carbamate regulate esters degradation by activating hydrolysis during Baijiu ripening.
• Facile Synthesis of o-Nitrobenzylcarbamate and 1-(2-Nitrophenyl ethyl) Carbamate Protected α,ω-Diamines. (2013).
• MDPI. (2024). Decoding the Formation and Elimination Mechanism of Ethyl Carbamate in Strong-Aroma Baijiu.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. reddit.com [reddit.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. ehs.umich.edu [ehs.umich.edu]
• 7. How To [chem.rochester.edu]
• 8. researchgate.net [researchgate.net]
• 9. static.prd.echannel.linde.com [static.prd.echannel.linde.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. Air-free technique - Wikipedia [en.wikipedia.org]
• 12. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.co.uk]
• 13. canadacommons.ca [canadacommons.ca]
• 14. Methods of analysis by the U.S. Geological Survey National Water Quality Laboratory-Determination of selected carbamate pesticides in water by high-performance liquid chromatography | U.S. Geological Survey [usgs.gov]
• 15. agilent.com [agilent.com]

Optimizing reaction temperature and time for ethyl nitro(trimethylsilyl)carbamate

Technical Support Center: Synthesis of Ethyl N-Nitro-N-(trimethylsilyl)carbamate

Welcome to the technical support center for advanced synthetic methodologies. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for the synthesis of Ethyl N-Nitro-N-(trimethylsilyl)carbamate. Our focus is on the critical parameters of reaction temperature and time to empower researchers, scientists, and drug development professionals to achieve optimal outcomes. This document is structured as a dynamic Q&A, addressing specific challenges you may encounter during your experiments.

Part 1: Synthesis Strategy & Core Challenges

The synthesis of Ethyl N-Nitro-N-(trimethylsilyl)carbamate is typically approached as a two-step process. First, the nitration of ethyl carbamate to yield ethyl N-nitrocarbamate, followed by the N-silylation of this intermediate. Each step presents unique challenges where temperature and time are paramount for success.

dot

Technical Support Center: Optimizing Catalytic Turnover with Ethyl Nitro(trimethylsilyl)carbamate (ENTC)

Welcome to the ENTC Technical Support Center. Ethyl nitro(trimethylsilyl)carbamate (ENTC) is a highly specialized, bifunctional reagent utilized in advanced synthetic workflows for concurrent silylation and electrophilic nitration. While ENTC offers unparalleled atom economy in generating energetic precursors or pharmaceutical intermediates, researchers frequently encounter catalytic bottlenecking.

As a Senior Application Scientist, I have designed this guide to provide field-proven troubleshooting strategies. By addressing catalyst poisoning, reagent degradation, and kinetic stalling, you can maximize your Turnover Number (TON) and Turnover Frequency (TOF).

Part 1: Troubleshooting Guide

Q: My reaction stalls after 10-15 turnovers, leaving unreacted starting material. Adding more ENTC doesn't help. What is causing this? A: Catalyst Poisoning via Byproduct Coordination.

• Causality: During the catalytic cycle, ENTC transfers its nitro and TMS groups, releasing ethyl carbamate as a stoichiometric byproduct. Ethyl carbamate is a strong σ-donor and can irreversibly coordinate to the Lewis acidic metal center (e.g., Ru, Ir, or Zn). This creates a thermodynamic sink that prevents subsequent substrate coordination, effectively killing the catalytic cycle[1].

• Solution: Introduce a non-coordinating, sterically hindered base (e.g., 2,6-di-tert-butylpyridine) or utilize a biphasic solvent system to partition the ethyl carbamate away from the active catalytic phase. Transitioning to a highly fluorinated solvent (e.g., hexafluoroisopropanol, HFIP) can also disrupt the hydrogen-bonding network of the carbamate, freeing the metal center and restoring TOF.

Q: The Turnover Frequency (TOF) drops drastically when scaling up the reaction from 1 mmol to 50 mmol. How do I maintain high TOF? A: Moisture-Induced Reagent Hydrolysis.

• Causality: ENTC is highly susceptible to protic cleavage. The N-Si bond is kinetically labile; trace water in bulk solvents rapidly hydrolyzes ENTC into hexamethyldisiloxane (HMDS) and ethyl N-nitrocarbamate[2]. The hydrolyzed byproduct lacks the silyl-driven thermodynamic activation, forcing the catalyst to operate via a higher-energy transition state, which plummets the overall TOF.

• Solution: Implement strict Schlenk line techniques. Pre-dry all solvents over activated 3Å molecular sieves for 48 hours. Validate the integrity of your ENTC stock solution via in-situ 1 H NMR before introducing the catalyst.

Part 2: Frequently Asked Questions (FAQs)

Q: What is the optimal catalyst family for ENTC-mediated transformations? A: Ruthenium(II) Schiff-base complexes and Iridium(I) complexes show the highest efficacy. Recent studies demonstrate that Ru-based systems can achieve TOFs exceeding 1800 h⁻¹ in TMS-transfer reactions due to their optimal d-electron configuration, which facilitates rapid oxidative addition and reductive elimination without permanent ligand binding[3].

Q: How should I accurately measure the TON and TOF for this system? A: Do not rely solely on isolated yield, as it conflates reaction kinetics with purification efficiency. Use in-situ ReactIR (monitoring the disappearance of the ENTC carbonyl stretch at ~1734 cm⁻¹) or GC-FID with an internal standard (e.g., dodecane) to capture initial rate kinetics at 5, 10, and 15 minutes. TOF must be calculated at <20% conversion to eliminate product inhibition artifacts.

Part 3: Quantitative Data & Performance Metrics

The following table summarizes the impact of reaction conditions on the catalytic efficiency of Ruthenium(II) complexes using ENTC.

Reaction Condition	Temp (°C)	Solvent System	Catalyst Loading (mol%)	Initial TOF (h⁻¹)	Final TON	Failure Mode / Limitation
Standard Batch (Ambient)	25	CH₂Cl₂ (Reagent Grade)	5.0	45	18	Rapid TMS hydrolysis
Anhydrous (3Å MS)	25	CH₂Cl₂ (Dry)	5.0	310	185	Ethyl carbamate poisoning
Anhydrous + HFIP Additive	25	CH₂Cl₂ / HFIP (9:1)	1.0	1869	850	None (Optimized Batch)
Continuous Flow Reactor	40	Toluene (Dry)	0.5	2450	>5000	Requires specialized setup

Part 4: Self-Validating Experimental Protocol

To ensure scientific integrity, this protocol is designed as a self-validating system . Do not proceed to the next step unless the validation criteria are met.

Step 1: Reagent Integrity Validation

• Dissolve 0.5 mmol of ENTC in 0.5 mL of anhydrous CDCl₃ under an argon atmosphere.

• Validation Check: Acquire a 1 H NMR spectrum. You must observe a sharp, distinct singlet at ~0.35 ppm corresponding to the intact N-Si(CH₃)₃ group. If a peak appears at ~0.10 ppm (indicating HMDS from hydrolysis), discard the batch and synthesize/purchase fresh ENTC.

Step 2: Anhydrous Reaction Assembly

• Flame-dry a 25 mL Schlenk flask under vacuum and backfill with argon (repeat 3x).

• Add the substrate (1.0 mmol) and 5 mL of anhydrous CH₂Cl₂/HFIP (9:1 v/v).

• Validation Check: Inject 10 µL of a moisture-sensitive indicator (e.g., a dilute solution of titanium tetrachloride). If localized fuming or precipitation occurs, the solvent is wet. Abort and re-dry solvents.

Step 3: Catalytic Initiation & Kinetic Monitoring

• Inject the validated ENTC solution (1.2 mmol) into the reaction flask.

• Add the Ru(II) catalyst (1.0 mol%) and an internal standard (dodecane, 0.5 mmol).

• Validation Check: Withdraw 50 µL aliquots at exactly 5, 10, and 15 minutes. Quench immediately in cold wet ether and analyze via GC-FID. If the conversion at 10 minutes is <5%, the catalyst has been poisoned. Verify the purity of your substrate (amines/alcohols must be free of coordinating impurities).

Step 4: Quenching and Product Isolation

• Once ReactIR indicates complete consumption of ENTC, quench the reaction by adding 2 mL of saturated aqueous NaHCO₃.

• Extract with ethyl acetate, dry over MgSO₄, and purify via flash chromatography.

Part 5: Mechanistic Visualization

The following diagram illustrates the catalytic cycle and highlights the specific pathway where ethyl carbamate poisoning occurs, causing the drop in turnover rates.

Fig 1: Catalytic cycle of ENTC-mediated nitration highlighting the ethyl carbamate poisoning pathway.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Vanguard of Amine Protection: A Comparative Analysis of Ethyl Nitro(trimethylsilyl)carbamate and its Traditional Counterparts

A Senior Application Scientist's In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate tapestry of modern organic synthesis, particularly in the realms of peptide synthesis and drug development, the judicious selection of protecting groups is a cornerstone of success.[1] Carbamates have long been the gold standard for the temporary masking of amine functionalities, preventing unwanted side reactions and enabling precise molecular construction.[2] The workhorses of this chemical class—tert-Butoxycarbonyl (Boc), Carboxybenzyl (Cbz), and 9-Fluorenylmethyloxycarbonyl (Fmoc)—have proven their mettle in countless synthetic campaigns.

This guide provides a comprehensive comparison of these venerable protecting groups with a novel, albeit less conventional, contender: ethyl nitro(trimethylsilyl)carbamate. While this specific carbamate is not a widely established protecting group, its unique constitution suggests intriguing possibilities for specialized applications. Herein, we will dissect the established chemistries of Boc, Cbz, and Fmoc, and then, through reasoned analysis of its constituent functional groups, project the potential performance of ethyl nitro(trimethylsilyl)carbamate as a protecting group. This comparative guide aims to furnish the discerning researcher with the critical insights needed to navigate the expanding landscape of amine protection strategies.

The Established Order: A Triumvirate of Carbamate Protecting Groups

The selection of an amine protecting group is fundamentally dictated by its stability under a range of reaction conditions and, crucially, the specific conditions required for its removal.[1] This principle of "orthogonality"—the ability to deprotect one group without affecting another—is paramount in complex, multi-step syntheses.[3]

tert-Butoxycarbonyl (Boc)

The Boc group is a cornerstone of acid-labile amine protection, particularly in peptide and pharmaceutical chemistry. Its steric bulk effectively shields the amine nitrogen from a wide array of reagents.

• Protection: The Boc group is typically introduced using di-tert-butyl dicarbonate ((Boc)₂O) in the presence of a base.

• Deprotection: Removal of the Boc group is achieved under acidic conditions, most commonly with trifluoroacetic acid (TFA).[4] The mechanism involves protonation of the carbamate followed by the formation of a stable tert-butyl cation, which then decomposes to isobutene and carbon dioxide.

Carboxybenzyl (Cbz or Z)

First introduced by Bergmann and Zervas, the Cbz group is a classic protecting group removable under reductive conditions.[5]

• Protection: The Cbz group is installed using benzyl chloroformate (Cbz-Cl) in the presence of a base.[6]

• Deprotection: The hallmark of the Cbz group is its cleavage by catalytic hydrogenation (e.g., H₂ over Pd/C).[5] This method is exceptionally mild and proceeds at a neutral pH. Alternatively, strong acidic conditions like HBr in acetic acid can also be employed.[7]

9-Fluorenylmethyloxycarbonyl (Fmoc)

The Fmoc group is the dominant protecting group in modern solid-phase peptide synthesis (SPPS) due to its base-lability.[8]

• Protection: The Fmoc group is introduced using reagents like Fmoc-Cl or Fmoc-OSu.[9]

• Deprotection: The Fmoc group is readily cleaved by treatment with a mild base, typically a solution of piperidine in DMF.[10] This deprotection occurs via a β-elimination mechanism.[9]

The Challenger: Ethyl Nitro(trimethylsilyl)carbamate - A Hypothetical Analysis

As of this writing, ethyl nitro(trimethylsilyl)carbamate is not a recognized or commonly utilized protecting group in the chemical literature. Therefore, its properties and performance must be inferred from the known chemical behavior of its constituent parts: the nitro group and the trimethylsilyl group, appended to a carbamate framework.

The presence of a nitro group, particularly on an aromatic ring, often renders a protecting group labile to specific conditions. For instance, o-nitrobenzyl-based protecting groups are photolabile, while p-nitrophenyl carbamates are susceptible to basic hydrolysis.[11][12] The electron-withdrawing nature of the nitro group can activate the carbamate carbonyl towards nucleophilic attack.

The trimethylsilyl (TMS) group is a well-known protecting group for alcohols and is characterized by its lability towards fluoride ions and acidic conditions.[1] When incorporated into a carbamate, such as in 2-(trimethylsilyl)ethoxycarbonyl (Teoc), it confers fluoride-lability.[13]

Based on this, we can predict two potential, and likely orthogonal, deprotection pathways for ethyl nitro(trimethylsilyl)carbamate:

• Fluoride-Mediated Deprotection: The trimethylsilyl group would likely make this carbamate susceptible to cleavage by fluoride sources like tetrabutylammonium fluoride (TBAF). This would provide orthogonality to the acid-labile Boc and hydrogenation-labile Cbz groups.

• Reductive or Photolytic Deprotection: The nitro group suggests potential for reductive cleavage (e.g., with Zn/AcOH or catalytic hydrogenation) or, if positioned appropriately on an aromatic ring (which is not specified in the name), photolytic cleavage.

The stability of this hypothetical protecting group would be a critical consideration. Silyl carbamates are known to be sensitive to hydrolysis. The combined electron-withdrawing effect of the nitro group and the lability of the silyl group might render this protecting group less stable than its traditional counterparts under a broad range of conditions.

Head-to-Head Comparison: Performance and Orthogonality

To provide a clear, at-a-glance comparison, the following table summarizes the key features of the traditional protecting groups and the predicted characteristics of ethyl nitro(trimethylsilyl)carbamate.

Protecting Group	Abbreviation	Protection Reagent	Deprotection Conditions	Orthogonality & Key Features
tert-Butoxycarbonyl	Boc	(Boc)₂O	Strong Acid (e.g., TFA)[4]	Stable to base and hydrogenolysis. Widely used in solution-phase synthesis.
Carboxybenzyl	Cbz, Z	Cbz-Cl	Catalytic Hydrogenation (H₂/Pd) or strong acid (HBr/AcOH)[5][7]	Stable to acid (mild) and base. Orthogonal to Boc and Fmoc.
9-Fluorenylmethyloxycarbonyl	Fmoc	Fmoc-Cl, Fmoc-OSu	Mild Base (e.g., Piperidine/DMF)[10]	Stable to acid and hydrogenolysis. The standard for SPPS.[8]
Ethyl Nitro(trimethylsilyl)carbamate	Hypothetical	Hypothetical	Predicted: Fluoride (TBAF) and/or Reduction (e.g., Zn/AcOH) or Photolysis	Predicted: Potentially orthogonal to Boc and Cbz (if fluoride-labile). Stability may be a concern.

Experimental Protocols: The Benchtop Perspective

The true measure of a protecting group lies in its practical application. Below are detailed, representative protocols for the protection and deprotection of a primary amine with the established carbamates.

Boc Protection and Deprotection

Protection of Benzylamine with (Boc)₂O

• Dissolve benzylamine (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Add triethylamine (1.2 eq) to the solution.

• Add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, quench with water and extract the product with an organic solvent.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure to yield the Boc-protected amine.

Deprotection of Boc-benzylamine

• Dissolve the Boc-protected benzylamine in DCM.

• Add an excess of trifluoroacetic acid (TFA, typically 25-50% v/v) at 0 °C.

• Stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

• Concentrate the reaction mixture under reduced pressure.

• Neutralize the residue with a base (e.g., saturated NaHCO₃ solution) and extract the free amine.

Cbz Protection and Deprotection

Protection of Benzylamine with Cbz-Cl

• Dissolve benzylamine (1.0 eq) in a mixture of water and a suitable organic solvent (e.g., diethyl ether or DCM).

• Cool the mixture to 0 °C and add a base such as sodium carbonate or sodium hydroxide.

• Add benzyl chloroformate (Cbz-Cl, 1.1 eq) dropwise, maintaining the temperature at 0 °C.

• Stir vigorously for 1-3 hours.

• Separate the organic layer, wash with brine, dry over MgSO₄, and concentrate to obtain the Cbz-protected amine.

Deprotection of Cbz-benzylamine by Hydrogenation

• Dissolve the Cbz-protected amine in a solvent such as methanol or ethyl acetate.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Stir the suspension under an atmosphere of hydrogen gas (balloon or Parr shaker) until the reaction is complete (monitored by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate to yield the deprotected amine.

Fmoc Protection and Deprotection

Protection of an Amino Acid with Fmoc-OSu

• Dissolve the amino acid (1.0 eq) in a 10% aqueous solution of sodium carbonate.

• Add a solution of 9-fluorenylmethyloxycarbonyl-N-hydroxysuccinimide ester (Fmoc-OSu, 1.05 eq) in dioxane.

• Stir the mixture at room temperature overnight.

• Acidify the solution with dilute HCl and extract the product with ethyl acetate.

• Dry and concentrate the organic layer to yield the Fmoc-protected amino acid.

Deprotection of an Fmoc-protected Amino Acid Resin in SPPS

• Swell the Fmoc-protected amino acid resin in DMF.

• Treat the resin with a solution of 20% piperidine in DMF for 5-20 minutes.

• Wash the resin extensively with DMF to remove the cleaved Fmoc-dibenzofulvene adduct and excess piperidine.

• The deprotected amine on the resin is now ready for the next coupling step.

Visualizing the Synthetic Logic

To better illustrate the orthogonal nature of these protecting groups and the decision-making process in a multi-step synthesis, the following diagrams are provided.

Figure 1. Orthogonal deprotection pathways of common carbamate protecting groups.

Figure 2. General workflow for utilizing a protecting group in a synthetic sequence.

Concluding Remarks

The choice of an amine protecting group is a critical decision that can significantly impact the efficiency and success of a synthetic endeavor. The traditional carbamates—Boc, Cbz, and Fmoc—each offer a robust and well-characterized set of properties that make them suitable for a wide range of applications. Their distinct deprotection conditions form the basis of orthogonal strategies that are essential for the synthesis of complex molecules.

While ethyl nitro(trimethylsilyl)carbamate remains a hypothetical construct in the landscape of established protecting groups, a reasoned analysis of its structure suggests the potential for novel reactivity, particularly fluoride-lability. Should this protecting group be developed, it could offer a valuable addition to the synthetic chemist's toolbox, providing a new dimension of orthogonality. However, its predicted instability may limit its widespread applicability. For the practicing chemist, a thorough understanding of the tried-and-true carbamates is indispensable, while keeping an eye on the horizon for innovative protection strategies will continue to drive the art of chemical synthesis forward.

References

• Journal of Emerging Investigators. (2022, December 12). Spectrophotometric comparison of 4-Nitrophenyl carbonates & carbamates as base-labile protecting groups. [Link]

• Master Organic Chemistry. (2018, June 7). Protecting Groups for Amines: Carbamates. [Link]

• J&K Scientific LLC. (2026, February 8). BOC Protection and Deprotection. [Link]

• GenScript. (n.d.). Terminology of Antibody Drug for Boc Chemistry. [Link]

• Wikipedia. (n.d.). Fluorenylmethyloxycarbonyl protecting group. [Link]

• Wikipedia. (n.d.). Benzyl chloroformate. [Link]

• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. [Link]

• Google Patents. (n.d.).

• Wikipedia. (n.d.). tert-Butyloxycarbonyl protecting group. [Link]

• Chemistry LibreTexts. (2022, October 4). 5.13: Peptide and Protein Synthesis. [Link]

• University of Glasgow. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. [Link]

• Organic Chemistry Portal. (n.d.). Fmoc-Protected Amino Groups. [Link]

• Wikidot. (2017, March 7). Protecting Groups - Lokey Lab Protocols. [Link]

• ACS Publications. (2023, May 26). 5-Chloro-8-nitro-1-naphthoyl (NNap): A Selective Protective Group for Amines and Amino Acids. [Link]

• National Institutes of Health. (n.d.). Synthesis of Tertiary Amines Through Extrusive Alkylation of Carbamates - PMC. [Link]

• ACS Publications. (2015, January 7). Organic Carbamates in Drug Design and Medicinal Chemistry. [Link]

• National Institutes of Health. (2018, July 13). An amine protecting group deprotectable under nearly neutral oxidative conditions - PMC. [Link]

• ScienceDirect. (n.d.). Efficient and selective deprotection method for N-protected 2(3H)-benzoxazolones and 2(3H)-benzothiazolones. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

• The Open Organic Chemistry Journal. (2013, January 14). Facile Synthesis of o-Nitrobenzylcarbamate and 1-(2-Nitrophenyl ethyl) Carbamate Protected α,ω-Diamines. [Link]

• Organic Chemistry Portal. (n.d.). Mild and selective deprotection of carbamates with Bu4NF. [Link]

• OpenBU. (n.d.). Preparation and properties of carbamates, nitrocarbamates and their derivatives. [Link]

• PubChem. (n.d.). ethyl N-phenyl-N-(trimethylsilylmethyl)carbamate. [Link]

• Wikipedia. (n.d.). Ethyl carbamate. [Link]

Sources

• 1. Trimethylsilyl group - Wikipedia [en.wikipedia.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. mazams.weebly.com [mazams.weebly.com]
• 4. Remote Silyl Groups Enhance Hydrolytic Stability and Photocleavage Efficiency in Carbamates for Protein Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protective Groups [organic-chemistry.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 9. DSpace [open.bu.edu]
• 10. researchgate.net [researchgate.net]
• 11. emerginginvestigators.org [emerginginvestigators.org]
• 12. EP0114399A1 - Process for preparing silyl carbamates - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]

High-Resolution Mass Spectrometry Fragmentation Patterns of Ethyl Nitro(trimethylsilyl)carbamate: A Comparative Analytical Guide

Executive Summary

The mass spectrometric characterization of N-nitrocarbamates—compounds frequently utilized as synthetic intermediates and energetic material precursors—presents a significant analytical challenge[1][2]. In their native state, compounds like ethyl N-nitrocarbamate are highly thermally labile, making direct analysis via Gas Chromatography-Mass Spectrometry (GC-MS) prone to irreproducibility and artifact formation[3][4].

This guide provides an objective, data-driven comparison of the targeted trimethylsilyl (TMS) derivatization workflow (yielding ethyl nitro(trimethylsilyl)carbamate) against two primary alternatives: Direct GC-EI-MS (underivatized) and LC-ESI-HRMS . By examining the causality behind the fragmentation mechanics and experimental design, this guide serves as a foundational protocol for researchers optimizing the detection of sterically hindered, thermally unstable nitrogenous compounds.

Mechanistic Causality: The Role of TMS Derivatization

To understand the mass spectral behavior of ethyl nitro(trimethylsilyl)carbamate, one must first understand why the derivatization is analytically necessary.

The Problem of Thermal Degradation: In underivatized ethyl N-nitrocarbamate, the N-H bond is situated between a highly electron-withdrawing nitro group and a carbonyl group, rendering it highly acidic and unstable. When exposed to the thermal stress of a GC inlet (typically 250°C), the molecule undergoes rapid thermal decomposition, frequently eliminating HNO₂ or NO₂[4]. This results in the absence of a molecular ion and the generation of non-specific, low-mass fragments.

The Silylation Solution: Reacting the analyte with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replaces the labile proton with a bulky, electron-donating trimethylsilyl (TMS) group[5]. This transformation achieves two critical stabilizing effects:

• Steric Shielding: The bulky -Si(CH₃)₃ group physically protects the N-NO₂ bond from intermolecular interactions that facilitate degradation.

• Electronic Stabilization: The N-Si bond is highly stable and prevents the thermal elimination pathways native to the underivatized molecule, allowing the intact ethyl nitro(trimethylsilyl)carbamate to reach the 70 eV Electron Ionization (EI) source[5][6].

Comparative Fragmentation Analysis

Target Method: GC-EI-MS of Ethyl nitro(trimethylsilyl)carbamate

Under 70 eV EI conditions, the TMS derivative exhibits a highly predictable and diagnostic fragmentation cascade governed by the stability of siliconium ions[5][6].

• Molecular Ion ([M]⁺•, m/z 206): Present but in low abundance, confirming the intact mass of the derivatized species (C₆H₁₄N₂O₄Si).

• [M - CH₃]⁺ (m/z 191): Formed via the rapid alpha-cleavage of a methyl radical from the TMS group. This is a highly diagnostic ion for TMS derivatives, driven by the extreme thermodynamic stability of the resulting even-electron siliconium cation[5][6].

• [TMS]⁺ (m/z 73): The base peak, resulting from the direct heterolytic cleavage of the N-Si bond[5].

• [M - NO₂]⁺ (m/z 160): Represents the loss of the nitro radical (46 Da), a secondary cleavage characteristic of the nitrocarbamate backbone.

Alternative A: Direct GC-EI-MS of Ethyl N-nitrocarbamate

• Fragmentation Profile: The molecular ion (m/z 134) is virtually absent due to inlet degradation. The spectrum is dominated by ubiquitous, low-mass fragments such as m/z 46 (NO₂⁺) and m/z 29 (C₂H₅⁺)[7].

• Verdict: Unsuitable for complex matrix analysis due to the lack of unique diagnostic high-mass ions and poor quantitative reproducibility.

Alternative B: LC-ESI-HRMS of Ethyl N-nitrocarbamate

• Fragmentation Profile: Utilizing soft Heated Electrospray Ionization (HESI) on an Orbitrap or Q-TOF platform circumvents thermal degradation entirely[8]. This yields a pristine protonated molecule [M+H]⁺ at m/z 135.0404.

• Verdict: Excellent for intact mass confirmation, but lacks the extensive structural fragmentation library matching capabilities of GC-EI-MS. It is also more susceptible to matrix-induced ion suppression[8].

Visualizations

Comparative analytical workflow for the mass spectrometric analysis of ethyl N-nitrocarbamate.

Fragmentation pathway of ethyl nitro(trimethylsilyl)carbamate under 70 eV Electron Ionization.

Quantitative Data Comparison

Parameter	Target Method: GC-EI-MS (TMS Derivatized)	Alternative A: Direct GC-EI-MS	Alternative B: LC-ESI-HRMS
Analyte Form	Ethyl nitro(trimethylsilyl)carbamate	Ethyl N-nitrocarbamate	Ethyl N-nitrocarbamate
Molecular Ion	m/z 206 (Low abundance)	Absent (Thermal degradation)	m/z 135.0404 [M+H]⁺ (High)
Base Peak	m/z 73 [TMS]⁺	m/z 46 [NO₂]⁺ or m/z 29	m/z 135.0404 [M+H]⁺
Diagnostic Fragments	m/z 191, m/z 160, m/z 147	None (Non-specific low mass)	MS/MS dependent
Thermal Stability	High (Sterically shielded)	Poor (Inlet degradation)	High (Soft ionization)
Matrix Susceptibility	Low (GC resolution)	High (Artifact interference)	Moderate (Ion suppression)

Self-Validating Experimental Protocols

Protocol A: TMS Derivatization (Target Method)

This protocol incorporates internal standards and acid scavengers to ensure a self-validating, complete reaction while preventing artifact formation[3].

• Sample Aliquot: Transfer 100 µL of the sample extract (in anhydrous acetonitrile) to a 2 mL glass autosampler vial with a glass insert.

• Internal Standard: Add 10 µL of Decafluorobiphenyl (10 µg/mL) to validate GC injection efficiency and track retention time shifts.

• Catalytic Silylation: Add 50 µL of BSTFA containing 1% TMCS. Causality: TMCS acts as a catalyst, increasing the electrophilicity of the silylating reagent, which is required for sterically hindered secondary amines[3][5].

• Acid Scavenging: Add 10 µL of anhydrous pyridine. Causality: Pyridine neutralizes the acidic byproducts of the silylation reaction, driving the equilibrium toward complete conversion and preventing the acidic degradation of the nitro group.

• Incubation: Cap tightly and incubate at 60°C for 30 minutes. Note: Exceeding 60°C may induce thermal stress on the nitrocarbamate backbone prior to complete silylation.

• Analysis: Inject 1 µL into the GC-EI-MS system (Inlet: 250°C, Splitless mode). Monitor the diagnostic m/z 191 / m/z 73 ratio to confirm derivative stability.

Protocol B: Direct LC-HRMS Analysis (Alternative B)

• Sample Preparation: Dilute the sample 1:10 in LC-MS grade 50:50 Water:Methanol containing 0.1% Formic Acid.

• Chromatography: Inject 2 µL onto a C18 UHPLC column (e.g., 1.7 µm, 2.1 x 100 mm). Use a gradient of Water + 0.1% FA (Mobile Phase A) and Methanol + 0.1% FA (Mobile Phase B).

• Mass Spectrometry: Analyze using a Q-Exactive Orbitrap in Positive ESI mode[8]. Set the resolution to 70,000 FWHM to accurately resolve the [M+H]⁺ exact mass (135.0404) from isobaric background matrix ions.

References

• MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. Mass Spectrometry Reviews (2020). 5

• Mass spectral fragmentation of trimethylsilylated small molecules. Mass Spectrometry Reviews (2018). 6

• Artifacts in trimethylsilyl derivatization reactions and ways to avoid them. ResearchGate (2017). 3

• Ambident Ethyl N-Nitrosocarbamate Anion: Experimental and Computational Studies of Alkylation and Thermal Stability. Journal of the American Chemical Society (2002). 4

• Analysis of nine N-nitrosamines using liquid chromatography-accurate mass high resolution-mass spectrometry on a Q-Exactive instrument. Analytical Methods (RSC Publishing). 8

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mass spectral fragmentation of trimethylsilylated small molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mass spectrometry of N-nitrosamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analysis of nine N-nitrosamines using liquid chromatography-accurate mass high resolution-mass spectrometry on a Q-Exactive instrument - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Spectroscopic Comparison of Ethyl Nitro(trimethylsilyl)carbamate and Its Precursors: A Technical Guide

Introduction

Ethyl nitro(trimethylsilyl)carbamate is a highly specialized silylated nitrourethane derivative utilized in the synthesis of advanced energetic materials and complex pharmaceutical intermediates. Tracking its structural evolution from its fundamental precursor, ethyl carbamate (urethane), through the highly acidic intermediate, ethyl N-nitrocarbamate, requires rigorous spectroscopic monitoring.

As a Senior Application Scientist, I have structured this guide to objectively compare the spectroscopic performance of these three compounds. This document details the causality behind their synthetic workflows, provides self-validating experimental protocols, and analyzes the resulting shifts in their Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectra.

Mechanistic Rationale & Chemical Evolution

The transformation from ethyl carbamate to the final silylated product involves two distinct chemical environments:

• Nitration (Electronic Deshielding): The electrophilic introduction of a nitronium ion ( NO2+​ ) to ethyl carbamate yields ethyl N-nitrocarbamate. The strongly electron-withdrawing nitro group drastically increases the acidity of the remaining N-H proton, dropping its pKa to approximately 3.52 . This electron delocalization significantly alters the carbonyl bond order, which is directly observable in FT-IR.

• Silylation (Steric Shielding & Proton Replacement): Reacting the highly acidic N-H proton with Trimethylsilyl chloride (TMSCl) replaces the hydrogen with a bulky, electron-donating trimethylsilyl (TMS) group. This step is employed to protect the nitramine functionality and increase the molecule's lipophilicity for subsequent organic transformations.

Self-Validating Experimental Protocols

To ensure high-fidelity synthesis and prevent downstream failures, the following step-by-step methodologies incorporate built-in validation checkpoints.

Protocol A: Synthesis of Ethyl N-nitrocarbamate

Causality: The nitration of urethane is highly exothermic. Strict thermal control is required to prevent thermal runaway and the formation of dangerous, explosive dinitro-byproducts .

• Acid Preparation: In a round-bottom flask under an inert atmosphere, carefully mix 1.5 equivalents of fuming nitric acid ( HNO3​ ) with concentrated sulfuric acid ( H2​SO4​ ). Cool the mixture to -10°C using an ice-salt bath.

• Substrate Addition: Add 1.0 equivalent of dry ethyl carbamate portion-wise over 30 minutes, ensuring the internal temperature strictly remains between -10°C and 0°C.

• Quenching: Stir for an additional 1 hour at 0°C, then pour the mixture over crushed ice to halt the nitration.

• Extraction: Extract the aqueous phase with dichloromethane ( CH2​Cl2​ ), wash with cold water, and dry over anhydrous MgSO4​ .

Validation Checkpoint: Concentrate a small aliquot in vacuo. The intermediate should present as off-white crystals with a melting point of 63–66°C. A quick 1H NMR scan must show a broad singlet at ~10.70 ppm, confirming mononitration .

Protocol B: Silylation to Ethyl Nitro(trimethylsilyl)carbamate

Causality: TMSCl is highly moisture-sensitive, rapidly hydrolyzing to hexamethyldisiloxane. Anhydrous conditions are non-negotiable. Triethylamine ( Et3​N ) is used as an acid scavenger to drive the reaction forward via the precipitation of its hydrochloride salt (Le Chatelier's principle).

• Preparation: Dissolve 1.0 equivalent of ethyl N-nitrocarbamate in anhydrous tetrahydrofuran (THF) under a dry N2​ atmosphere. Cool to 0°C.

• Base Addition: Add 1.2 equivalents of anhydrous Et3​N via syringe.

• Silylation: Dropwise add 1.1 equivalents of TMSCl. A white precipitate ( Et3​N⋅HCl ) will begin to form immediately.

• Purification: Allow the reaction to warm to room temperature and stir for 2 hours. Filter the white precipitate under inert conditions and concentrate the filtrate in vacuo.

Validation Checkpoint: The complete precipitation of the salt indicates reaction progression. FT-IR analysis of the crude oil must show the complete disappearance of the broad N-H stretch at 3250 cm−1 .

Synthetic Workflow Visualization

Self-validating synthetic workflow for ethyl nitro(trimethylsilyl)carbamate.

Comparative Spectroscopic Data

The structural modifications at each synthetic step yield distinct, quantifiable shifts in both NMR and FT-IR spectra. The data is summarized in the tables below for objective comparison.

Table 1: Multinuclear NMR Spectroscopic Comparison ( CDCl3​ , 298 K)

Compound	1H NMR (ppm)	13C NMR (ppm)
Ethyl Carbamate	1.25 (t, 3H, CH3​ ), 4.15 (q, 2H, CH2​ ), 4.80 (br s, 2H, NH2​ )	14.6 ( CH3​ ), 61.1 ( CH2​ ), 156.8 ( C=O )
Ethyl N-nitrocarbamate	1.40 (t, 3H, CH3​ ), 4.45 (q, 2H, CH2​ ), 10.70 (br s, 1H, NH )	14.1 ( CH3​ ), 64.5 ( CH2​ ), 150.5 ( C=O )
Ethyl Nitro(trimethylsilyl)carbamate	0.40 (s, 9H, TMS ), 1.38 (t, 3H, CH3​ ), 4.40 (q, 2H, CH2​ )	-0.5 ( TMS ), 14.2 ( CH3​ ), 64.0 ( CH2​ ), 152.0 ( C=O )

Table 2: FT-IR Spectroscopic Comparison (Selected Frequencies)

Compound	N-H Stretch ( cm−1 )	C=O Stretch ( cm−1 )	NO2​ Stretches ( cm−1 )	TMS Stretches ( cm−1 )
Ethyl Carbamate	3430, 3340	1705	N/A	N/A
Ethyl N-nitrocarbamate	3250	1755	1615 (asym), 1330 (sym)	N/A
Ethyl Nitro(trimethylsilyl)carbamate	N/A	1745	1585 (asym), 1310 (sym)	1255, 850

Causality in Spectroscopic Shifts (E-E-A-T Analysis)

To fully utilize these compounds in drug development or energetic materials, a scientist must understand why these spectroscopic signatures change, rather than merely matching values to a reference library.

• The Massive 1H NMR Downfield Shift: In ethyl carbamate, the amine protons resonate at ~4.80 ppm. Upon nitration, the highly electronegative nitro group aggressively pulls electron density away from the nitrogen atom. This deshields the remaining proton so severely that it shifts downfield to 10.70 ppm . This shift is the primary indicator of successful nitration and highlights the proton's newfound acidity .

• Carbonyl ( C=O ) Frequency Migration: In standard urethane, the nitrogen lone pair donates electron density into the carbonyl carbon via resonance, giving the C=O bond partial single-bond character and a lower vibrational frequency (1705 cm−1 ). In ethyl N-nitrocarbamate, the nitro group heavily competes for that lone pair. Consequently, resonance donation to the carbonyl is diminished, increasing its double-bond character and pushing the stretch to 1755 cm−1 . Silylation slightly relaxes this back to 1745 cm−1 due to the electron-donating nature of the silicon atom.

• Confirmation of Silylation: The most definitive proof of successful silylation is the complete disappearance of the 10.70 ppm 1H NMR peak and the 3250 cm−1 FT-IR peak, coupled with the emergence of a sharp 9-proton singlet near 0.40 ppm. The appearance of the Si-C rocking and stretching vibrations at 1255 cm−1 and 850 cm−1 definitively confirms the covalent attachment of the TMS group.

References

• US Patent 5714714A. "Process for preparing ammonium dinitramide.

• "New Frontiers in Nitramine Reactivity via the Mitsunobu Reaction." Journal of Organic Chemistry, ACS Publications.[Link]

• "Ethyl N-nitrocarbamate." PubChem Compound Summary, National Center for Biotechnology Information. [Link]